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Compound of Interest

Compound Name: 2-(9H-Fluoren-9-YL)benzoic acid

CAS No.: 64611-30-9

Cat. No.: B13129739

Get Quote

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the molecular structure and properties of fluorene-substituted

benzoic acids. Initial inquiries regarding "2-(9H-Fluoren-9-yl)benzoic acid" (CAS 33348-22-4)

did not yield a corresponding entry in comprehensive chemical databases. This suggests a

potential misidentification of the compound's name or CAS number.

In the spirit of providing a valuable and technically accurate resource, this guide will focus on a

closely related and well-documented analogue: 2-(9H-fluorene-2-carbonyl)benzoic acid. This

compound shares the core structural motifs of a fluorene and a benzoic acid moiety, offering

relevant insights into the chemical and physical properties of this class of molecules.

Molecular Identity and Structure of 2-(9H-fluorene-2-
carbonyl)benzoic acid
1.1. Chemical Identifiers
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Identifier Value

IUPAC Name 2-(9H-fluorene-2-carbonyl)benzoic acid

CAS Number 77308-57-7

Molecular Formula C₂₁H₁₄O₃

Synonyms 2-(9H-fluoren-2-ylcarbonyl)benzoic acid

1.2. Molecular Structure

The structure of 2-(9H-fluorene-2-carbonyl)benzoic acid comprises a benzoic acid molecule

where the hydrogen at the 2-position is substituted with a carbonyl group, which in turn is

attached to the 2-position of a 9H-fluorene ring system.

Caption: 2D structure of 2-(9H-fluorene-2-carbonyl)benzoic acid.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of a compound is

fundamental for its application in research and development.

Property Value Source

Molecular Weight 314.33 g/mol
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Synthesis and Reactivity
The synthesis of fluorene-substituted benzoic acids can be approached through various

synthetic routes. A common strategy involves the Friedel-Crafts acylation, where a fluorene

derivative is reacted with a phthalic anhydride derivative in the presence of a Lewis acid

catalyst.

Illustrative Synthetic Workflow:

9H-Fluorene

Friedel-Crafts Acylation ProductPhthalic Anhydride

Lewis Acid (e.g., AlCl₃)

2-(9H-fluorene-2-carbonyl)benzoic acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-(9H-fluorene-2-carbonyl)benzoic acid.

The reactivity of this molecule is characterized by the functional groups present: the carboxylic

acid and the ketone. The carboxylic acid group can undergo typical reactions such as

esterification and amide bond formation. The ketone carbonyl group can be a site for

nucleophilic attack. The fluorene moiety can undergo electrophilic aromatic substitution, with

the position of substitution being directed by the existing acyl group.

Spectroscopic Characterization
Spectroscopic techniques are essential for the structural elucidation and confirmation of 2-(9H-

fluorene-2-carbonyl)benzoic acid.

4.1. Infrared (IR) Spectroscopy
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The IR spectrum will exhibit characteristic absorption bands for the different functional groups:

O-H stretch (carboxylic acid): A broad band in the region of 2500-3300 cm⁻¹.

C=O stretch (carboxylic acid): A strong absorption band around 1700-1725 cm⁻¹.

C=O stretch (ketone): A strong absorption band around 1680-1700 cm⁻¹.

C-H stretch (aromatic): Peaks above 3000 cm⁻¹.

C=C stretch (aromatic): Peaks in the 1450-1600 cm⁻¹ region.

4.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR: The spectrum will show a complex pattern of signals in the aromatic region

(typically 7-8.5 ppm) corresponding to the protons on the fluorene and benzoic acid rings. A

characteristic downfield singlet for the carboxylic acid proton (>10 ppm) would also be

expected, though its position can be concentration-dependent. The methylene protons at the

9-position of the fluorene ring will appear as a singlet around 4 ppm.

¹³C NMR: The spectrum will display distinct signals for the carbonyl carbons of the carboxylic

acid and the ketone (typically in the 165-200 ppm range) and multiple signals in the aromatic

region (120-150 ppm). The methylene carbon of the fluorene will have a characteristic signal

around 37 ppm.

Potential Applications
Fluorene derivatives are of significant interest in medicinal chemistry and materials science.

The combination of a fluorene scaffold with a benzoic acid moiety in 2-(9H-fluorene-2-

carbonyl)benzoic acid suggests potential applications as:

Pharmaceutical Intermediates: The carboxylic acid functionality provides a handle for further

chemical modification to synthesize more complex, biologically active molecules.

Building Blocks in Materials Science: The rigid, planar fluorene unit imparts desirable

photophysical properties, making such compounds potential precursors for organic light-

emitting diodes (OLEDs), organic photovoltaics (OPVs), and other electronic materials.
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Conclusion
While the initially requested "2-(9H-Fluoren-9-yl)benzoic acid" appears to be a misidentified

compound, this guide provides a comprehensive technical overview of the closely related and

structurally significant molecule, 2-(9H-fluorene-2-carbonyl)benzoic acid. The information

presented on its structure, properties, synthesis, and characterization serves as a valuable

resource for researchers and professionals working with fluorene-based compounds. It is

always recommended to verify chemical identifiers from multiple reputable sources to ensure

the accuracy of research and development efforts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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